Cas no 23088-24-6 (Quinoxaline-6-carbonitrile)

• Product Name: Quinoxaline-6-carbonitrile
• CAS No: 23088-24-6
• MF: C₉H₅N₃
• MW: 155.156100988388
• MDL: MFCD08669502
• CID: 251700
• PubChem ID: 23273535
• Update Time: 2025-05-26

Quinoxaline-6-carbonitrile Chemical and Physical Properties

Names and Identifiers

• Quinoxaline-6-carbonitrile
• 6-Quinoxalinecarbonitrile
• 6-Cyan-chinoxalin
• 6-Cyanoquinoxaline
• Chinoxalin-6-carbonitril
• 7324AJ
• NE26956
• TRA0017051
• SY030699
• Z1259155924
• SCHEMBL622637
• A878333
• CS-0044491
• 2-Benzothiazolamine, 4-bromo-7-fluoro-
• 23088-24-6
• DTXSID70632195
• YAA08824
• EN300-77906
• AKOS008154111
• MFCD08669502
• Z1079179206
• CS-11802
• AC2538
• DB-296645

• MDL： MFCD08669502
• Inchi： 1S/C9H5N3/c10-6-7-1-2-8-9(5-7)12-4-3-11-8/h1-5H
• InChI Key： IFIJAECRUMYOAH-UHFFFAOYSA-N
• SMILES： N1C=CN=C2C=CC(C#N)=CC=12

Computed Properties

• Exact Mass: 155.04800
• Monoisotopic Mass: 155.048347172g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 49.6

Experimental Properties

• Density: 1.29±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 176-178 ºC
• Boiling Point: 329.7±22.0 ºC (760 Torr),
• Flash Point: 117.0±7.5 ºC,
• Solubility: Slightly soluble (1.6 g/l) (25 º C),
• PSA: 49.57000
• LogP: 1.50148

Additional information on Quinoxaline-6-carbonitrile

Quinoxaline-6-carbonitrile: A Comprehensive Overview

Quinoxaline-6-carbonitrile, with the CAS number 23088-24-6, is a heterocyclic compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound, characterized by its quinoxaline core with a cyano group at the 6-position, exhibits unique electronic properties and versatile reactivity, making it a valuable building block in various synthetic strategies.

The molecular structure of Quinoxaline-6-carbonitrile consists of a benzene-like ring fused with a pyrazine ring, where the nitrogen atoms are positioned at the 1 and 2 positions. The cyano group (-CN) at the 6-position introduces electron-withdrawing effects, which significantly influence the compound's electronic properties. This feature makes it highly suitable for applications in electronic materials and as an intermediate in drug design.

Recent advancements in synthetic methodologies have enabled the efficient preparation of Quinoxaline-6-carbonitrile. One prominent approach involves the cyclization of o-amino aryl nitriles under specific conditions, such as heating with acidic catalysts or employing microwave-assisted synthesis for enhanced reaction efficiency. These methods not only ensure high yields but also facilitate scalability for industrial applications.

In terms of applications, Quinoxaline-6-carbonitrile has found extensive use in the development of advanced materials. For instance, it serves as a precursor for synthesizing quinoxaline-based polymers, which exhibit excellent thermal stability and conductivity. These polymers are being explored for use in organic light-emitting diodes (OLEDs) and flexible electronics due to their unique optoelectronic properties.

The pharmaceutical industry has also benefited from the versatility of Quinoxaline-6-carbonitrile. Researchers have utilized this compound as a key intermediate in the synthesis of various bioactive molecules, including potential anticancer agents. Recent studies have demonstrated that derivatives of this compound exhibit promising cytotoxic activity against several cancer cell lines, highlighting its potential in drug discovery.

Moreover, Quinoxaline-6-carbonitrile has been employed in catalytic processes due to its ability to act as a ligand or template in organometallic chemistry. Its nitrogen atoms provide coordination sites for metal ions, enabling the formation of stable metal complexes with catalytic activity in reactions such as cross-coupling and hydrogenation.

In conclusion, Quinoxaline-6-carbonitrile, with its unique structure and functional groups, continues to be a focal point in scientific research across multiple disciplines. Its role as a versatile building block in organic synthesis underscores its importance in advancing modern materials science and pharmacology.